Cas no 2287267-81-4 ([3-(2-Fluoro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine)

• Product Name: [3-(2-Fluoro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine
• CAS No: 2287267-81-4
• MF: C₁₂H₁₅FN₂
• MW: 206.259306192398
• CID: 6508935
• PubChem ID: 137945194
• Update Time: 2025-05-21

[3-(2-Fluoro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine Chemical and Physical Properties

Names and Identifiers

• EN300-6760901
• 2287267-81-4
• [3-(2-fluoro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]hydrazine
• [3-(2-Fluoro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

• Inchi： 1S/C12H15FN2/c1-8-2-3-9(10(13)4-8)11-5-12(6-11,7-11)15-14/h2-4,15H,5-7,14H2,1H3
• InChI Key： DOOKWDOTAQFMRL-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=CC=1C12CC(C1)(C2)NN

Computed Properties

• Exact Mass: 206.12192665g/mol
• Monoisotopic Mass: 206.12192665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 38Ų

Additional information on [3-(2-Fluoro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine

Comprehensive Overview of [3-(2-Fluoro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No. 2287267-81-4)

The compound [3-(2-Fluoro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine (CAS No. 2287267-81-4) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material science research. This bicyclic hydrazine derivative features a fluorinated aromatic ring and a strained bicyclo[1.1.1]pentane core, making it a subject of interest for drug discovery and synthetic chemistry. Researchers are particularly intrigued by its potential as a bioisostere for traditional phenyl groups, which could improve drug solubility and metabolic stability.

In the context of current trends, [3-(2-Fluoro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine aligns with the growing demand for novel scaffold designs in medicinal chemistry. The bicyclo[1.1.1]pentane moiety has been widely explored as a spacer or rigid linker in drug candidates, offering advantages such as reduced conformational flexibility and enhanced target binding. The incorporation of a fluoro-methylphenyl group further enhances its utility in optimizing pharmacokinetic properties, a hot topic in modern drug development.

From a synthetic perspective, the preparation of CAS No. 2287267-81-4 involves multi-step organic transformations, often starting from 1,3-dihalobicyclo[1.1.1]pentane precursors. The hydrazine functional group introduces reactivity that can be leveraged for further derivatization, making this compound a versatile building block. Recent publications have highlighted its use in click chemistry applications and as a precursor for heterocyclic compound synthesis, addressing the pharmaceutical industry's need for diverse molecular architectures.

The physicochemical properties of [3-(2-Fluoro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine contribute to its research value. The fluorine atom influences electronic distribution and may enhance membrane permeability, while the sterically constrained bicyclic system could reduce off-target interactions—a crucial consideration in selective drug design. These characteristics make it particularly relevant for neuroscience and oncology research, where molecular precision is paramount.

Analytical characterization of this compound typically employs advanced techniques such as NMR spectroscopy (particularly ¹⁹F NMR), high-resolution mass spectrometry, and X-ray crystallography. The quality control of CAS 2287267-81-4 is critical for research applications, with purity standards often exceeding 95% for biological studies. This aligns with current Good Manufacturing Practice (cGMP) requirements for preclinical compounds.

In material science, the bicyclo[1.1.1]pentane scaffold of this hydrazine derivative shows promise for developing advanced polymers with unique mechanical properties. The fluorinated aromatic system may contribute to thermal stability and electronic characteristics, making it potentially valuable for organic electronic materials—a rapidly growing field addressing demands for flexible electronics and energy storage solutions.

The safety profile and handling requirements for [3-(2-Fluoro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine follow standard laboratory protocols for hydrazine derivatives. While not classified as hazardous under normal research conditions, proper personal protective equipment (PPE) and ventilation controls are recommended during manipulation, reflecting the broader scientific community's emphasis on laboratory safety practices.

Looking forward, the scientific community anticipates expanded applications for CAS No. 2287267-81-4 in fragment-based drug discovery and proteolysis targeting chimera (PROTAC) development. Its structural features address current challenges in drug-like property optimization, particularly for challenging targets like protein-protein interactions. The compound's commercial availability through specialty chemical suppliers has facilitated its adoption across academic and industrial research settings.

In conclusion, [3-(2-Fluoro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]hydrazine represents an important addition to the toolkit of medicinal chemists and material scientists. Its unique combination of fluorinated aromaticity, strained aliphatic character, and hydrazine functionality offers multiple avenues for innovation in molecular design. As research continues to explore its potential, this compound is likely to play an increasingly significant role in addressing contemporary challenges in small molecule therapeutics and functional materials development.